Cas no 2034533-04-3 (N-(4,4-difluorocyclohexyl)-5-(1,2-dithiolan-3-yl)pentanamide)

• Product Name: N-(4,4-difluorocyclohexyl)-5-(1,2-dithiolan-3-yl)pentanamide
• CAS No: 2034533-04-3
• MF: C₁₄H₂₃F₂NOS₂
• MW: 323.465328454971
• CID: 6252658
• PubChem ID: 121021887
• Update Time: 2025-05-20

N-(4,4-difluorocyclohexyl)-5-(1,2-dithiolan-3-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• N-(4,4-difluorocyclohexyl)-5-(1,2-dithiolan-3-yl)pentanamide
• F6559-1496
• 2034533-04-3
• AKOS026704033
• N-(4,4-difluorocyclohexyl)-5-(dithiolan-3-yl)pentanamide

• Inchi： 1S/C14H23F2NOS2/c15-14(16)8-5-11(6-9-14)17-13(18)4-2-1-3-12-7-10-19-20-12/h11-12H,1-10H2,(H,17,18)
• InChI Key： SHEDHIGXUJFGMJ-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(NC1CCC(CC1)(F)F)=O

Computed Properties

• Exact Mass: 323.11891303g/mol
• Monoisotopic Mass: 323.11891303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.7Ų

Additional information on N-(4,4-difluorocyclohexyl)-5-(1,2-dithiolan-3-yl)pentanamide

Comprehensive Overview of N-(4,4-difluorocyclohexyl)-5-(1,2-dithiolan-3-yl)pentanamide (CAS No. 2034533-04-3)

The compound N-(4,4-difluorocyclohexyl)-5-(1,2-dithiolan-3-yl)pentanamide (CAS No. 2034533-04-3) is a unique chemical entity that has garnered significant attention in the fields of medicinal chemistry and biochemical research. Its structural complexity, featuring a difluorocyclohexyl moiety and a 1,2-dithiolane ring, makes it a promising candidate for various applications, including drug development and enzyme modulation. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this compound, while addressing common queries from researchers and industry professionals.

One of the most intriguing aspects of N-(4,4-difluorocyclohexyl)-5-(1,2-dithiolan-3-yl)pentanamide is its dual-functional design. The difluorocyclohexyl group enhances metabolic stability and bioavailability, a feature highly sought after in pharmaceutical compounds. Meanwhile, the 1,2-dithiolane moiety is known for its redox-active properties, which can play a pivotal role in modulating oxidative stress pathways. Researchers are particularly interested in how this compound interacts with cellular targets, given its potential to influence both structural and functional aspects of biological systems.

In recent years, the scientific community has shown growing interest in compounds like N-(4,4-difluorocyclohexyl)-5-(1,2-dithiolan-3-yl)pentanamide due to their relevance in addressing modern health challenges. For instance, its potential application in neurodegenerative diseases has been a hot topic, as the 1,2-dithiolane ring may offer neuroprotective effects by scavenging free radicals. Additionally, the compound's ability to modulate enzyme activity has sparked discussions in forums and search engines, with queries such as "How does N-(4,4-difluorocyclohexyl)-5-(1,2-dithiolan-3-yl)pentanamide affect cellular redox balance?" becoming increasingly common.

From a synthetic chemistry perspective, the preparation of N-(4,4-difluorocyclohexyl)-5-(1,2-dithiolan-3-yl)pentanamide involves multi-step organic transformations, including amide coupling and cyclization reactions. The presence of the difluorocyclohexyl group introduces steric and electronic challenges, making its synthesis a subject of advanced methodologies. Researchers often search for "efficient synthesis routes for 2034533-04-3" or "optimized conditions for 1,2-dithiolane incorporation," reflecting the demand for streamlined protocols.

The compound's physicochemical properties, such as solubility, stability, and partition coefficient, are critical for its practical applications. Studies indicate that N-(4,4-difluorocyclohexyl)-5-(1,2-dithiolan-3-yl)pentanamide exhibits moderate lipophilicity, which is advantageous for membrane permeability in drug delivery systems. This aligns with current trends in personalized medicine, where researchers explore how structural modifications can enhance therapeutic efficacy. Searches like "bioavailability of difluorocyclohexyl-containing compounds" highlight the intersection of chemistry and pharmacology in this context.

Beyond its biochemical significance, N-(4,4-difluorocyclohexyl)-5-(1,2-dithiolan-3-yl)pentanamide has also been a subject of computational studies. Molecular docking simulations and density functional theory (DFT) calculations have been employed to predict its binding affinities and electronic properties. Such in silico approaches are increasingly popular, as evidenced by search trends like "DFT analysis of 1,2-dithiolane derivatives" or "molecular modeling of 2034533-04-3." These tools not only accelerate research but also reduce experimental costs.

In conclusion, N-(4,4-difluorocyclohexyl)-5-(1,2-dithiolan-3-yl)pentanamide (CAS No. 2034533-04-3) represents a fascinating intersection of structural ingenuity and biological potential. Its dual-functional design, combined with growing interest in redox-active compounds, positions it as a valuable subject for ongoing and future research. Whether in drug discovery, enzyme modulation, or computational chemistry, this compound continues to inspire innovative studies and discussions across scientific platforms.